![molecular formula C11H15N3O3 B2649456 6-[(Oxan-4-ylmethyl)amino]pyrimidine-4-carboxylic acid CAS No. 1439903-13-5](/img/structure/B2649456.png)
6-[(Oxan-4-ylmethyl)amino]pyrimidine-4-carboxylic acid
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Description
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as “6-[(Oxan-4-ylmethyl)amino]pyrimidine-4-carboxylic acid”, involves various methods. One common method involves an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 . Another method involves a ZnCl2-catalyzed three-component coupling reaction from functionalized enamines, triethyl orthoformate, and ammonium acetate .Scientific Research Applications
Catalytic Applications
Compounds related to 6-[(Oxan-4-ylmethyl)amino]pyrimidine-4-carboxylic acid have been explored for their catalytic properties. For instance, the study on oxalic acid catalyzed chromium(VI) oxidation of some 2-amino-4,6-diarylpyrimidines highlights the catalytic potential of related pyrimidine derivatives. These compounds were synthesized under solvent-free conditions and subjected to oxidation, demonstrating their utility in facilitating chemical reactions through a more favorable pathway and showcasing their application in synthetic chemistry (Meenakshisundaram et al., 2007).
Material Science
In the realm of material science, pyrimidine derivatives, including those similar to this compound, are being investigated for their potential in creating new materials. The study on water ultrasound-assisted oxidation of 2-oxo-1,2,3,4-tetrahydropyrimidines and benzylic acid salts underlines the environmentally friendly synthesis of pyrimidine-based compounds. This method leverages green chemistry principles, indicating the role of these compounds in developing sustainable materials and chemical processes (Gavrilović et al., 2018).
Chemical Synthesis
The versatility of pyrimidine derivatives is further exemplified in their use in chemical synthesis. For example, the synthesis of 6-substituted pyrrolo[2,3-d]pyrimidines as dual inhibitors highlights the chemical manipulability of pyrimidine structures to achieve specific biological activities. This study showcases the strategic chemical modifications that can be applied to pyrimidine derivatives to tailor their properties for targeted applications, demonstrating their significance in medicinal chemistry research (Liu et al., 2016).
properties
IUPAC Name |
6-(oxan-4-ylmethylamino)pyrimidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O3/c15-11(16)9-5-10(14-7-13-9)12-6-8-1-3-17-4-2-8/h5,7-8H,1-4,6H2,(H,15,16)(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAYWPHFWTHKRNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CNC2=NC=NC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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